![molecular formula C21H20N2O5 B7431050 methyl 5-[[4-(4-methoxyphenyl)-4-oxobutanoyl]amino]-1H-indole-2-carboxylate](/img/structure/B7431050.png)
methyl 5-[[4-(4-methoxyphenyl)-4-oxobutanoyl]amino]-1H-indole-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 5-[[4-(4-methoxyphenyl)-4-oxobutanoyl]amino]-1H-indole-2-carboxylate, also known as MI2, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications in cancer treatment. MI2 is a potent inhibitor of the transcription factor MYC, which is known to play a critical role in the development and progression of many types of cancer.
Mechanism of Action
Methyl 5-[[4-(4-methoxyphenyl)-4-oxobutanoyl]amino]-1H-indole-2-carboxylate works by binding to the MYC protein and preventing its interaction with its co-activator, MAX. This prevents MYC from binding to DNA and activating the expression of genes involved in cell growth and proliferation. Inhibition of MYC by this compound has been shown to induce apoptosis and inhibit tumor growth in preclinical models of cancer.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on the biochemical and physiological processes involved in cancer development and progression. Inhibition of MYC by this compound has been shown to induce apoptosis and inhibit tumor growth in preclinical models of cancer. Additionally, this compound has been shown to have anti-angiogenic effects, which may contribute to its anti-tumor activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of methyl 5-[[4-(4-methoxyphenyl)-4-oxobutanoyl]amino]-1H-indole-2-carboxylate is its potent and selective inhibition of MYC, which makes it an attractive candidate for cancer therapy. However, this compound has also been shown to have limited solubility in aqueous solutions, which can make it difficult to work with in laboratory experiments. Additionally, this compound has not yet been tested in clinical trials, so its safety and efficacy in humans remains to be determined.
Future Directions
There are several potential directions for future research on methyl 5-[[4-(4-methoxyphenyl)-4-oxobutanoyl]amino]-1H-indole-2-carboxylate. One area of focus could be on improving the solubility of this compound in aqueous solutions, which would make it easier to work with in laboratory experiments. Additionally, further preclinical studies could be conducted to better understand the safety and efficacy of this compound in animal models of cancer. Finally, clinical trials could be conducted to determine the safety and efficacy of this compound in humans, which would be a critical step towards its potential use as a cancer therapy.
Synthesis Methods
The synthesis of methyl 5-[[4-(4-methoxyphenyl)-4-oxobutanoyl]amino]-1H-indole-2-carboxylate involves several steps, including the condensation of 4-methoxyphenylacetic acid with ethyl acetoacetate to form 4-(4-methoxyphenyl)-4-oxobutanoyl ethyl ester. This intermediate is then converted to the corresponding amide using methylamine, followed by cyclization to form the indole ring. Finally, the methyl ester is hydrolyzed to form the desired product, this compound.
Scientific Research Applications
Methyl 5-[[4-(4-methoxyphenyl)-4-oxobutanoyl]amino]-1H-indole-2-carboxylate has been extensively studied for its potential therapeutic applications in cancer treatment. MYC is a transcription factor that plays a critical role in regulating cell growth and proliferation, and is frequently overexpressed in many types of cancer. Inhibition of MYC has been shown to induce apoptosis and inhibit tumor growth in preclinical models of cancer.
Properties
IUPAC Name |
methyl 5-[[4-(4-methoxyphenyl)-4-oxobutanoyl]amino]-1H-indole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O5/c1-27-16-6-3-13(4-7-16)19(24)9-10-20(25)22-15-5-8-17-14(11-15)12-18(23-17)21(26)28-2/h3-8,11-12,23H,9-10H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYIROZPUCSGNRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CCC(=O)NC2=CC3=C(C=C2)NC(=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.